Cas no 1248997-98-9 ((3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone)

• Product Name: (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone
• CAS No: 1248997-98-9
• MF: C₁₁H₁₂ClFN₂O
• MW: 242.677185058594
• CID: 4775363
• Update Time: 2025-07-16

(3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone
• (3-aminopyrrolidin-1-yl)-(2-chloro-6-fluorophenyl)methanone
• (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone

• Inchi： 1S/C11H12ClFN2O/c12-8-2-1-3-9(13)10(8)11(16)15-5-4-7(14)6-15/h1-3,7H,4-6,14H2
• InChI Key： GHIKIZUXTGHVTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CCC(C1)N)=O)F

Computed Properties

• Exact Mass: 242.0622189 g/mol
• Monoisotopic Mass: 242.0622189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3
• Molecular Weight: 242.68

Additional information on (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone

Introduction to (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone (CAS No. 1248997-98-9)

(3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone (CAS No. 1248997-98-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Aminopyrrolidine-1-carboxylic acid 2-chloro-6-fluorobenzyl ester, has garnered attention due to its unique structural features and biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

The molecular formula of (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone is C₁₁H₁₂ClFN₂O, with a molecular weight of approximately 250.67 g/mol. The compound consists of a pyrrolidine ring substituted with an amino group and a 2-chloro-6-fluorophenyl moiety linked through a carbonyl group. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

In terms of chemical synthesis, (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone can be synthesized through several routes. One common method involves the reaction of 3-amino-pyrrolidine with 2-chloro-6-fluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions, yielding the desired product with high purity and yield. Another approach involves the coupling of 3-amino-pyrrolidine hydrochloride with 2-chloro-6-fluorobenzaldehyde followed by reduction to form the final compound.

The biological activities of (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone have been extensively studied in recent years. One notable application is its use as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits significant inhibitory activity against certain kinases, making it a promising lead for the development of targeted therapies for cancer and other proliferative disorders.

Beyond its enzymatic inhibition properties, (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone has also been explored for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the activity of key inflammatory mediators such as cytokines and chemokines. This makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone has been investigated for its role in central nervous system (CNS) disorders. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and neuroinflammation. These findings suggest that it may have applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, (3-Aminopyrrolidin-1-yl)(2-chloro-6-fluorophenyl)methanone (CAS No. 1248997-98-9) is a promising compound with diverse biological activities and potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.